Cas no 306990-69-2 (N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide)

• Product Name: N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide
• CAS No: 306990-69-2
• MF: C₁₆H₁₅N₅O₃
• MW: 325.322002649307
• CID: 4645065
• Update Time: 2025-05-24

N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide
• N'-(2-(1H-benzo[d][1,2,3]triazol-1-yl)acetyl)-4-methoxybenzohydrazide

• Inchi： 1S/C16H15N5O3/c1-24-12-8-6-11(7-9-12)16(23)19-18-15(22)10-21-14-5-3-2-4-13(14)17-20-21/h2-9H,10H2,1H3,(H,18,22)(H,19,23)
• InChI Key： PAQWEEDVAASWRZ-UHFFFAOYSA-N
• SMILES： N1(CC(NNC(=O)C2=CC=C(OC)C=C2)=O)C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide

N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide: A Comprehensive Overview

N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide, identified by the CAS number 306990-69-2, is a complex organic compound with a unique structure that has garnered attention in various scientific domains. This compound is characterized by its benzotriazole moiety and benzohydrazide functional group, which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in fields such as drug discovery, material science, and catalysis.

The molecular structure of N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide comprises a benzotriazole ring fused with a benzene ring and an acetyl group. The presence of the methoxy group at the 4-position of the benzene ring introduces additional electronic effects, enhancing its reactivity in certain chemical transformations. This compound has been synthesized through a multi-step process involving condensation reactions and selective substitutions, as reported in recent literature.

One of the most significant advancements in the study of this compound involves its application as a ligand in transition metal-catalyzed reactions. Researchers have demonstrated that N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide can act as an effective chelating agent, coordinating with metal centers to form stable complexes. These complexes have shown promise in catalyzing key organic transformations, such as cross-coupling reactions and enantioselective syntheses.

In addition to its catalytic applications, this compound has also been explored for its potential in drug design. The benzotriazole moiety is known for its ability to interact with biological targets through hydrogen bonding and π–π interactions. Recent studies have investigated the antiproliferative activity of N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide against various cancer cell lines, revealing promising results that warrant further exploration.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques. For instance, its solubility behavior in different solvents has been studied to optimize its application in pharmaceutical formulations. Additionally, computational studies have provided insights into the electronic structure and reactivity of N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide, enabling researchers to predict its behavior in complex chemical environments.

Another area of interest is the environmental impact of this compound. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and eco-toxicological effects of N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide has become crucial. Recent research has focused on assessing its persistence in aquatic systems and developing strategies for safe disposal.

In conclusion, N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-methoxybenzohydrazide (CAS No. 306990-69555555555555555555) stands out as a multifaceted compound with diverse applications across scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses